1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene

• CAS No.: 921932-02-7
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 1,2-dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene
• InChI: InChI=1S/C17H18O3/c1-18-15-9-5-4-7-13(15)11-12-14-8-6-10-16(19-2)17(14)20-3/h4-12H,1-3H3
• InChI Key: QWQHWOUFLAPVCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC2=C(C(=CC=C2)OC)OC

Description

1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene is an organic compound characterized by its aromatic structure and multiple methoxy groups. This compound is part of the phenolic family, which is known for its diverse chemical properties and applications in various fields such as chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene typically involves electrophilic aromatic substitution reactions. One common method is the reaction of 1,2-dimethoxybenzene with 2-(2-methoxyphenyl)ethenyl halide under acidic conditions to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to maintain consistent reaction conditions and yield. The use of catalysts and optimized reaction parameters ensures high efficiency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the ethenyl group.

Substitution: Electrophilic aromatic substitution reactions are common, where the methoxy groups can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Halides, acids, and bases.

Major Products Formed

Oxidation: Quinones.

Reduction: Hydrogenated derivatives.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential antioxidant properties due to the presence of methoxy groups.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of fragrances and flavoring agents due to its aromatic properties.

Mechanism of Action

The mechanism of action of 1,2-Dimethoxy-3-[2-(2-methoxyphenyl)ethenyl]benzene involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence oxidative stress pathways by scavenging free radicals, thereby exhibiting antioxidant effects.

Comparison with Similar Compounds

Similar Compounds

1,2-Dimethoxybenzene: Shares the methoxy groups but lacks the ethenyl substitution.

1,3-Dimethoxy-5-(2-phenylethyl)benzene: Similar structure but with different substitution patterns.